![molecular formula C6H8O2 B1202653 1,2-Diacetylethylene CAS No. 4436-75-3](/img/structure/B1202653.png)
1,2-Diacetylethylene
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Description
1,2-Diacetylethylene, also known as Diacetylene or Buta-1,3-diyne, is an organic compound with the formula C4H2. It is the simplest compound containing two triple bonds . It is first in the series of polyynes, which are of theoretical but not of practical interest .
Synthesis Analysis
Diacetylene can be synthesized by the dehydrohalogenation of 1,4-dichloro-2-butyne by potassium hydroxide (in alcoholic medium) at 70°C . It can also be synthesized and copolymerized with styrene or n-butyl vinyl ether in the presence of a radical initiator .Molecular Structure Analysis
The molecular structure of this compound consists of four carbon atoms and two hydrogen atoms. The carbon atoms are connected by triple bonds, forming a linear structure .Chemical Reactions Analysis
The copolymerization behavior of this compound with styrene or n-butyl vinyl ether has been studied. The overall rates of the copolymerization were found to be slower than that of dibenzoyl ethylene, indicating that the double bond of this compound is less electron-deficient .Physical And Chemical Properties Analysis
This compound is a gas with a molar mass of 50.060 g·mol−1. It has a boiling point of 10 °C (50 °F; 283 K) .Safety and Hazards
properties
CAS RN |
4436-75-3 |
---|---|
Molecular Formula |
C6H8O2 |
Molecular Weight |
112.13 g/mol |
IUPAC Name |
hex-3-ene-2,5-dione |
InChI |
InChI=1S/C6H8O2/c1-5(7)3-4-6(2)8/h3-4H,1-2H3 |
InChI Key |
OTSKZNVDZOOHRX-UHFFFAOYSA-N |
SMILES |
CC(=O)C=CC(=O)C |
Canonical SMILES |
CC(=O)C=CC(=O)C |
Pictograms |
Irritant |
synonyms |
3-hexene-2,5-dione |
Origin of Product |
United States |
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